Cas no 176106-49-3 (5-(Methylthio)-3,7-dioxo-9-phenyl-8-oxa-2,4,6-triazanon-4-enoic acid phenylmethyl Ester)

• Product Name: 5-(Methylthio)-3,7-dioxo-9-phenyl-8-oxa-2,4,6-triazanon-4-enoic acid phenylmethyl Ester
• CAS No: 176106-49-3
• MF: C₁₉H₁₉N₃O₅S
• MW: 401.43626332283
• CID: 5050522
• Update Time: 2023-08-24

5-(Methylthio)-3,7-dioxo-9-phenyl-8-oxa-2,4,6-triazanon-4-enoic acid phenylmethyl Ester Chemical and Physical Properties

Names and Identifiers

• 5-(Methylthio)-3,7-dioxo-9-phenyl-8-oxa-2,4,6-triazanon-4-enoic acid phenylmethyl Ester

• Inchi： 1S/C19H19N3O5S/c1-28-17(22-19(25)27-13-15-10-6-3-7-11-15)20-16(23)21-18(24)26-12-14-8-4-2-5-9-14/h2-11H,12-13H2,1H3,(H2,20,21,22,23,24,25)
• InChI Key： OTBMWJNXOGKKOP-UHFFFAOYSA-N
• SMILES： S(C)/C(=N\C(=O)OCC1C=CC=CC=1)/NC(NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 558
• XLogP3: 4.3
• Topological Polar Surface Area: 131